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Compound of Interest

Compound Name: MTHFD2-IN-4

Cat. No.: B15623325

Essential Safety and Handling Guide for MTHFD2-
IN-4

This guide provides critical safety procedures and personal protective equipment (PPE)
recommendations for handling MTHFD2-IN-4, a potent MTHFD?2 inhibitor used in cancer
research.[1] While a specific Safety Data Sheet (SDS) for MTHFD2-IN-4 is not publicly
available, the following guidelines are based on the safety profiles of structurally similar
compounds and established best practices for managing hazardous chemicals in a laboratory
environment.[2] Adherence to these procedures is crucial for the safety of all researchers,
scientists, and drug development professionals.

Hazard Information

Understanding the potential hazards of MTHFD2-IN-4 is the first step toward safe handling.
Based on information for a related MTHFD1 inhibitor, compounds in this class can be harmful if
swallowed and may cause serious eye irritation.[2] The following table summarizes the key
hazard information based on the Globally Harmonized System (GHS) of Classification and
Labelling of Chemicals.[3]
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GHS . . Hazard
Hazard o Pictogram Signal Word
Classification Statement
Acute Toxicit H302: Harmful if
Y Category 4 arfiT Warning
(Oral) swallowed.[3]

H319: Causes
Eye lIrritation Category 2A i Warning serious eye
irritation.[3]

Acute Aquatic ; H401: Toxic to
a Category 2 PIs Tl (No Signal Word) o
Hazard aquatic life.[3]

H412: Harmful to

Chronic Aquatic ; aquatic life with
g Category 3 PIS e (No Signal Word) a

Hazard long lasting
effects.[3]

Personal Protective Equipment (PPE)

The following PPE is mandatory when handling MTHFD2-IN-4 in any form (solid or in solution)
to minimize exposure and associated risks.[2] The selection of PPE should be based on a
thorough risk assessment and your institution's safety plan.[4]
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PPE Category Specification Rationale

To protect against splashes,
) Chemical safety goggles and a  aerosols, and solid particulates
Eye and Face Protection ) )
face shield. that can cause serious eye

irritation.[2]

Nitrile gloves (double-gloving To prevent skin contact.
Skin Protection recommended) and a Double-gloving provides an
disposable lab coat. extra layer of protection.[2]

Recommended when handling
NIOSH-approved N95

Respiratory Protection respirator or higher (e.g.,
P100).

the powdered form to prevent

the inhalation of fine particles.

[2]

Standard laboratory practice to
_ Long pants and closed-toe ) .
Lab Attire protect against accidental
shoes. )
spills.[2]

Operational Plan: Handling Procedures

All handling of MTHFD2-IN-4 must be conducted with strict adherence to the following
procedures to ensure a safe laboratory environment.

Engineering Controls

e Chemical Fume Hood: When handling the solid powder, use a chemical fume hood or a
powder containment hood to minimize the risk of inhalation and contamination.[2]

e Ventilation: For procedures involving solutions with a lower risk of aerosolization, a well-
ventilated area is required. A chemical fume hood is recommended for any procedure with a
higher risk of generating aerosols (e.g., vortexing, sonicating).[2]

Handling the Solid Compound

The workflow below outlines the mandatory steps for safely weighing and reconstituting
powdered MTHFD2-IN-4.
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Handling Solid MTHFD2-IN-4

Step 1: Prepare Work Area
- Don appropriate PPE
- Set up in a chemical fume hood

l

Step 2: Weigh Compound
- Use a calibrated balance
- Handle with care to avoid dust

'

Step 3: Reconstitute
- Add solvent slowly
- Cap and mix gently (vortex/sonicate if needed)

'

Step 4: Clean Up
- Decontaminate surfaces
- Dispose of contaminated materials as hazardous waste

Click to download full resolution via product page

Caption: Workflow for handling solid MTHFD2-IN-4.

Handling the Compound in Solution

Once MTHFD2-IN-4 is in solution, the following procedural steps must be followed.
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Handling MTHFD2-IN-4 Solution

Step 1: Don PPE
- Lab coat, nitrile gloves, safety goggles

l

Step 2: Aliquot/Transfer
- Work in a well-ventilated area or fume hood
- Use appropriate pipettes

l

Step 3: Use in Experiment
- Follow specific experimental protocol

l

Step 4: Post-Procedure
- Dispose of liquid waste in hazardous waste container
- Clean work area

Click to download full resolution via product page

Caption: Workflow for handling MTHFD2-IN-4 in solution.

First Aid Procedures

In case of accidental exposure, follow these immediate first aid measures.
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Exposure Route First Aid Measure

Immediately flush eyes with copious amounts of

water for at least 15 minutes, lifting the upper
Eye Contact i ) ) )

and lower eyelids occasionally. Seek immediate

medical attention.[2][5]

Wash off immediately with plenty of soap and
i water while removing all contaminated clothing
Skin Contact _ o
and shoes.[6] Seek medical attention if irritation

occurs or persists.[5]

Remove to fresh air.[6] If not breathing, give
Inhalation artificial respiration.[6] If breathing is difficult,

give oxygen. Seek immediate medical attention.

Do NOT induce vomiting.[7] Clean mouth with

water and drink plenty of water afterwards.[6]
Ingestion Never give anything by mouth to an

unconscious person. Seek immediate medical

attention.

Disposal Plan

Proper waste management is a critical component of responsible laboratory practice.[3] All
chemical waste must be disposed of through your institution's Environmental Health and Safety
(EHS) department or a licensed hazardous waste contractor.[3] Never dispose of MTHFD2-IN-
4 or its containers in the regular trash or down the drain.[3]

Step-by-Step Disposal Procedures

e Segregation: Keep all waste containing MTHFD2-IN-4 separate from other waste streams.

o Containers: Use designated, labeled, and leak-proof hazardous waste containers.[3] Ensure
containers are kept securely closed except when adding waste.[3]

o Labeling: Immediately label all waste containers with:

o The full chemical name: "MTHFD2-IN-4" (avoid abbreviations).[3]

© 2025 BenchChem. All rights reserved. 6/9 Tech Support


https://www.benchchem.com/pdf/Personal_protective_equipment_for_handling_Mthfd2_IN_1.pdf
https://www.fishersci.com/store/msds?partNumber=O36884&productDescription=1-METHYL-2-PYRROLIDINONE+P+4L&vendorId=VN00033897&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AC414330010&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=O36884&productDescription=1-METHYL-2-PYRROLIDINONE+P+4L&vendorId=VN00033897&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AC414330010&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AC414330010&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AC467321000&productDescription=4-METHYLTETRAHYDROPYRAN+100ML&vendorId=VN00032119&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AC414330010&countryCode=US&language=en
https://www.benchchem.com/pdf/Proper_Disposal_of_Mthfd2_IN_1_A_Guide_for_Laboratory_Professionals.pdf
https://www.benchchem.com/pdf/Proper_Disposal_of_Mthfd2_IN_1_A_Guide_for_Laboratory_Professionals.pdf
https://www.benchchem.com/product/b15623325?utm_src=pdf-body
https://www.benchchem.com/product/b15623325?utm_src=pdf-body
https://www.benchchem.com/pdf/Proper_Disposal_of_Mthfd2_IN_1_A_Guide_for_Laboratory_Professionals.pdf
https://www.benchchem.com/product/b15623325?utm_src=pdf-body
https://www.benchchem.com/pdf/Proper_Disposal_of_Mthfd2_IN_1_A_Guide_for_Laboratory_Professionals.pdf
https://www.benchchem.com/pdf/Proper_Disposal_of_Mthfd2_IN_1_A_Guide_for_Laboratory_Professionals.pdf
https://www.benchchem.com/product/b15623325?utm_src=pdf-body
https://www.benchchem.com/pdf/Proper_Disposal_of_Mthfd2_IN_1_A_Guide_for_Laboratory_Professionals.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15623325?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Safety Operating Guide

Check Availability & Pricing

o The words "Hazardous Waste".
o Appropriate hazard pictograms.[3]

o The Principal Investigator's name, lab room number, and contact information.[3]

e Sharps: Dispose of all contaminated sharps (e.g., pipette tips, needles) in a designated,
puncture-proof sharps container.[3]

o Storage: Store hazardous waste in a designated satellite accumulation area within the
laboratory.[3] Use secondary containment to contain any potential leaks or spills.[3]

Disposal Decision Workflow

The following diagram illustrates the decision-making process for the proper disposal of waste
generated from MTHFD2-IN-4 experiments.
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Caption: Decision workflow for the disposal of MTHFD2-IN-4 waste.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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